![molecular formula C15H14BrClO B057469 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene CAS No. 461432-23-5](/img/structure/B57469.png)
4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene
Overview
Description
“4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene” is an impurity of Dapagliflozin . Dapagliflozin is a selective, orally active inhibitor of the renal sodium-glucose co-transporter type 2 (SGLT2) in development for the treatment of type 2 diabetes mellitus (T2DM) .
Synthesis Analysis
This compound is used as a reagent in the synthesis of Dapagliflozin . Dapagliflozin is a potent, selective renal sodium-dependent glucose cotransporter 2 (SGLT2) inhibitor for the treatment of type 2 diabetes .
Molecular Structure Analysis
The molecular formula of “4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene” is C15H14BrClO .
Chemical Reactions Analysis
“4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene” is used as a reagent in the synthesis of Dapagliflozin . Dapagliflozin is a potent, selective renal sodium-dependent glucose cotransporter 2 (SGLT2) inhibitor for the treatment of type 2 diabetes .
Physical And Chemical Properties Analysis
The molecular weight of “4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene” is 325.63 g/mol . The InChI code is 1S/C15H14BrClO/c1-2-18-14-6-3-11(4-7-14)9-12-10-13(16)5-8-15(12)17/h3-8,10H,2,9H2,1H3 .
Scientific Research Applications
Intermediate for Dapagliflozin Synthesis
“4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene” is used as an intermediate in the synthesis of Dapagliflozin . Dapagliflozin is a potent, selective renal sodium-dependent glucose cotransporter 2 (SGLT2) inhibitor used for the treatment of type 2 diabetes .
Process Improvement in Dapagliflozin Synthesis
The compound plays a crucial role in the improved process for the preparation of Dapagliflozin . The new process circumvents the use of acetonitrile as a solvent, thus avoiding the formation of N-acetyl-5-bromo-2-chloro-4’-ethoxydiphenylmethylamine, an impurity .
Safety and Hazards
Future Directions
As “4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene” is an impurity of Dapagliflozin , a drug used for the treatment of type 2 diabetes, future research could focus on improving the synthesis process to reduce the formation of this impurity. Additionally, further studies could investigate the potential effects of this impurity on the efficacy and safety of Dapagliflozin.
Mechanism of Action
Target of Action
The primary target of 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene is the renal sodium-dependent glucose cotransporter 2 (SGLT2) . SGLT2 is a protein that facilitates glucose reabsorption in the kidney. Inhibiting SGLT2 can lead to the reduction of reabsorbed glucose and lower blood glucose levels, which is beneficial for the treatment of type 2 diabetes .
Mode of Action
4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene interacts with its target, SGLT2, by binding to it. This binding inhibits the function of SGLT2, reducing its ability to reabsorb glucose back into the bloodstream
Biochemical Pathways
The inhibition of SGLT2 affects the glucose reabsorption pathway in the kidneys. Under normal circumstances, SGLT2 reabsorbs most of the glucose filtered by the kidneys back into the bloodstream. When SGLT2 is inhibited, less glucose is reabsorbed, and more is excreted in the urine . This leads to a decrease in blood glucose levels, which is beneficial for managing type 2 diabetes .
Result of Action
The primary result of the action of 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene is a decrease in blood glucose levels . By inhibiting SGLT2, the compound reduces the reabsorption of glucose in the kidneys, leading to increased glucose excretion in the urine and decreased blood glucose levels . This can help manage blood glucose levels in individuals with type 2 diabetes .
properties
IUPAC Name |
4-bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrClO/c1-2-18-14-6-3-11(4-7-14)9-12-10-13(16)5-8-15(12)17/h3-8,10H,2,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUNCHZBITMUSRD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC2=C(C=CC(=C2)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60433931 | |
Record name | 4-Bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60433931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene | |
CAS RN |
461432-23-5 | |
Record name | 4-Bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=461432-23-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-1-chloro-2-[(4-ethoxyphenyl)methyl]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60433931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-1-chloro-2-(4-ethoxy-benzyl)-benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.164.674 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene in pharmaceutical synthesis?
A: 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene serves as a crucial intermediate in the multi-step synthesis of dapagliflozin. [, ] Dapagliflozin is a medication used to treat type 2 diabetes. While not pharmacologically active itself, 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene represents a key building block in achieving the final drug structure.
Q2: Can you describe the synthetic route for producing 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene?
A: One documented method involves a series of reactions starting with 2-chloro-5-bromobenzoic acid. [] This compound undergoes acylating chlorination to yield 5-bromo-2-chlorobenzoyl chloride. Subsequent reaction with phenetole in the presence of an acid catalyst produces (5-bromo-2-chlorphenyl)(4-ethoxyphenyl)ketone. Finally, reduction using a suitable reducing agent system yields the desired 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene.
Q3: Are there any alternative synthetic approaches to obtain 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene?
A: While the provided research highlights a specific synthetic pathway, variations and alternative methods might exist. [] Further research in synthetic organic chemistry could reveal different approaches utilizing different starting materials or reaction conditions to optimize yield, cost-effectiveness, or environmental impact.
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